3-Sulfo-taurocholic Acid Disodium Salt
3-Sulfo-taurocholic Acid Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
71781-33-4
VCID:
VC0110040
InChI:
InChI=1S/C26H45NO10S2.2Na/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28;;/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;;/m1../s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OS(=O)(=O)[O-])C)O)O)C.[Na+].[Na+]
Molecular Formula:
C₂₆H₄₃NNa₂O₁₀S₂
Molecular Weight:
639.73
3-Sulfo-taurocholic Acid Disodium Salt
CAS No.: 71781-33-4
Reference Standards
VCID: VC0110040
Molecular Formula: C₂₆H₄₃NNa₂O₁₀S₂
Molecular Weight: 639.73
| CAS No. | 71781-33-4 |
|---|---|
| Product Name | 3-Sulfo-taurocholic Acid Disodium Salt |
| Molecular Formula | C₂₆H₄₃NNa₂O₁₀S₂ |
| Molecular Weight | 639.73 |
| IUPAC Name | disodium;2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H45NO10S2.2Na/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28;;/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;;/m1../s1 |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OS(=O)(=O)[O-])C)O)O)C.[Na+].[Na+] |
| Synonyms | Cholane; Ethanesulfonic Acid Derivative; 2-[[(3α,5β,7α,12α)-7,12-Dihydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-,ethanesulfonic Acid, Disodium Salt |
| PubChem Compound | 155970342 |
| Last Modified | Nov 11 2021 |
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